Cas no 37663-51-7 (5-Ethyl-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-Ethyl-1,3,4-thiadiazole-2-thiol
• CAS No: 37663-51-7
• MF: C₄H₆N₂S₂
• MW: 146.233837604523
• MDL: MFCD06803663
• CID: 1485339
• PubChem ID: 14454290
• Update Time: 2025-06-19

5-Ethyl-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2(3H)-thione, 5-ethyl-
• 5-ethyl-3H-1,3,4-thiadiazole-2-thione
• 37663-51-7
• AKOS003677768
• 5-ethyl-1,3,4-thiadiazole-2-thiol
• AT18942
• 5-ethyl-1,3,4-thiadiazole-2(3h)-thione
• DB-368683
• EN300-300371
• Z1198171110
• SCHEMBL2212268
• DTXSID70560500
• CHEMBL567156
• ethyl sulfanyl[1,3,4]thiadiazol
• 5-Ethyl-1,3,4-thiadiazole-2-thiol

• MDL： MFCD06803663
• Inchi： 1S/C4H6N2S2/c1-2-3-5-6-4(7)8-3/h2H2,1H3,(H,6,7)
• InChI Key： UFSCJPPXRHCNLK-UHFFFAOYSA-N
• SMILES： S1C(NN=C1CC)=S

Computed Properties

• Exact Mass: 145.99738
• Monoisotopic Mass: 145.99724055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 24.39

Additional information on 5-Ethyl-1,3,4-thiadiazole-2-thiol

Introduction to 5-Ethyl-1,3,4-thiadiazole-2-thiol (CAS No. 37663-51-7)

5-Ethyl-1,3,4-thiadiazole-2-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 37663-51-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the thiadiazole class, a scaffold that is widely recognized for its versatility in medicinal chemistry. The presence of both sulfur and nitrogen atoms in its ring structure contributes to its distinctive reactivity and makes it a valuable candidate for further exploration in drug discovery.

The molecular structure of 5-Ethyl-1,3,4-thiadiazole-2-thiol consists of a five-membered ring containing one sulfur atom and two nitrogen atoms, with an ethyl group attached at the 5-position and a thiol (-SH) group at the 2-position. This arrangement imparts specific electronic and steric properties to the molecule, which can be exploited for designing novel therapeutic agents. The thiol group, in particular, is known for its ability to participate in various chemical reactions, including oxidation-reduction processes and disulfide bond formation, making it a promising moiety for bioconjugation and drug delivery systems.

In recent years, there has been growing interest in thiadiazole derivatives due to their demonstrated efficacy across a range of biological targets. Research has shown that compounds within this class exhibit potential antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 5-Ethyl-1,3,4-thiadiazole-2-thiol may contribute to its unique pharmacological profile, particularly in terms of interactions with biological macromolecules such as enzymes and receptors.

One of the most compelling aspects of 5-Ethyl-1,3,4-thiadiazole-2-thiol is its utility as a building block for more complex molecules. Medicinal chemists often employ such heterocyclic compounds as starting points for synthesizing lead compounds that can be further optimized through structure-activity relationship (SAR) studies. The flexibility offered by the thiadiazole core allows for modifications at multiple positions, enabling researchers to fine-tune the properties of the resulting derivatives to achieve desired biological outcomes.

Recent advancements in computational chemistry have also facilitated the design of novel thiadiazole derivatives like 5-Ethyl-1,3,4-thiadiazole-2-thiol. Techniques such as molecular docking and virtual screening have enabled researchers to predict the binding affinity of these compounds to target proteins with high accuracy. This approach has significantly accelerated the drug discovery process by allowing for the rapid identification of promising candidates that warrant further experimental validation.

The synthesis of 5-Ethyl-1,3,4-thiadiazole-2-thiol typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents. The presence of the thiol group necessitates careful handling under controlled conditions to prevent unwanted side reactions such as oxidation or polymerization.

In terms of applications, 5-Ethyl-1,3,4-thiadiazole-2-thiol has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate biological pathways makes it an attractive candidate for treating various diseases. For instance, studies have suggested that thiadiazole derivatives may interfere with microbial cell wall synthesis or inhibit key enzymes involved in cancer cell proliferation. While these findings are encouraging, further research is needed to fully elucidate the mechanisms of action and assess the safety and efficacy of 5-Ethyl-1,3,4-thiadiazole-2-thiol in clinical settings.

The chemical properties of 5-Ethyl-1,3,4-thiadiazole-2-thiol also make it a valuable tool for mechanistic studies in organic chemistry. Its reactivity as a thiolate anion allows it to participate in various transition-metal-catalyzed reactions, which are widely used in synthetic organic chemistry for constructing complex molecular architectures. Additionally, its stability under different reaction conditions makes it a suitable candidate for studying reaction kinetics and mechanisms.

As research continues to uncover new applications for thiadiazole derivatives like 5-Ethyl-1,3,4-thiadiazole-2-thiol, it is likely that this compound will play an increasingly important role in both academic research and industrial drug development. The combination of its unique structural features and versatile reactivity positions it as a cornerstone molecule in medicinal chemistry and chemical biology.

In conclusion,5-Ethyl-1，3，4-Thiadiazole - 2 - thiol (CAS No：37663 - 51 - 7) is a multifaceted compound with significant potential in pharmaceutical research。 Its structural features， synthetic accessibility， and demonstrated biological activity make it an invaluable asset for chemists and biologists alike。 As our understanding of its properties continues to grow， so too will its applications across various scientific disciplines。